Cas no 71385-39-2 (Butanoic acid, 2-azido-3-hydroxy-, ethyl ester)

• Product Name: Butanoic acid, 2-azido-3-hydroxy-, ethyl ester
• CAS No: 71385-39-2
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 545608
• PubChem ID: 12541088
• Update Time: 2025-04-19

Butanoic acid, 2-azido-3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-azido-3-hydroxy-, ethyl ester
• ethyl 2-azido-3-hydroxybutanoate
• rel-Ethyl (2R,3R)-2-azido-3-hydroxybutanoate
• 71385-39-2
• DTXSID20501847
• 126253-81-4

• Inchi： 1S/C6H11N3O3/c1-3-12-6(11)5(4(2)10)8-9-7/h4-5,10H,3H2,1-2H3
• InChI Key： WXNITLFBWIIPML-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)OCC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 173.08013
• Monoisotopic Mass: 173.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 95.29